Cas no 1353974-44-3 ((1-Acetyl-piperidin-3-ylamino)-acetic acid)

• Product Name: (1-Acetyl-piperidin-3-ylamino)-acetic acid
• CAS No: 1353974-44-3
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 2155000
• Update Time: 2025-08-05

(1-Acetyl-piperidin-3-ylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Acetyl-piperidin-3-ylamino)-acetic acid
• 2-((1-Acetylpiperidin-3-yl)amino)acetic acid
• (R)-2-((1-Acetylpiperidin-3-yl)amino)acetic acid
• (S)-2-((1-Acetylpiperidin-3-yl)amino)acetic acid
• AM93936
• (1-Acetylpiperidin-3-ylamino)acetic acid

• Inchi： 1S/C9H16N2O3/c1-7(12)11-4-2-3-8(6-11)10-5-9(13)14/h8,10H,2-6H2,1H3,(H,13,14)
• InChI Key： YNKLOJQSVOEAHA-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C1)NCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1-Acetyl-piperidin-3-ylamino)-acetic acid

Introduction to (1-Acetyl-piperidin-3-ylamino)-acetic Acid (CAS No. 1353974-44-3)

(1-Acetyl-piperidin-3-ylamino)-acetic acid, with the chemical identifier CAS No. 1353974-44-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its acetylated piperidine ring and amino-acetic acid moiety, has garnered attention due to its potential applications in the synthesis of bioactive molecules and therapeutic agents.

The structure of (1-Acetyl-piperidin-3-ylamino)-acetic acid incorporates a piperidine core, which is a common pharmacophore in many pharmacologically active compounds. The presence of an acetyl group at the 1-position and an amino group at the 3-position of the piperidine ring enhances its reactivity and makes it a valuable intermediate in organic synthesis. The terminal carboxylic acid group further extends its utility in forming amides, esters, and other functional derivatives, which are crucial in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those containing piperidine scaffolds, due to their favorable pharmacokinetic properties and biological activity. Studies have demonstrated that piperidine derivatives exhibit a wide range of biological functions, including receptor binding, enzyme inhibition, and modulation of signal transduction pathways. The specific arrangement of substituents on the piperidine ring can significantly influence the compound's potency, selectivity, and overall efficacy.

In particular, (1-Acetyl-piperidin-3-ylamino)-acetic acid has been explored as a key building block in the synthesis of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization to develop compounds with enhanced pharmacological properties. For instance, modifications at the acetyl and amino positions can lead to derivatives with improved solubility, metabolic stability, and target specificity.

Current research in this area is focused on leveraging computational methods and high-throughput screening techniques to identify promising candidates for drug development. The use of (1-Acetyl-piperidin-3-ylamino)-acetic acid as an intermediate has enabled the rapid synthesis of large libraries of analogs, facilitating the discovery of new drugs with improved therapeutic profiles. These efforts are supported by increasingly sophisticated molecular modeling tools that predict the binding affinity and interaction patterns of candidate compounds with biological targets.

The versatility of (1-Acetyl-piperidin-3-ylamino)-acetic acid extends beyond its role as a synthetic intermediate. It has been utilized in the development of probes for biochemical assays and as a tool compound to study enzyme mechanisms. Its ability to serve multiple roles in drug discovery underscores its importance as a multifunctional chemical entity.

One notable application of this compound is in the field of kinase inhibition. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of (1-Acetyl-piperidin-3-ylamino)-acetic acid, researchers have developed novel kinase inhibitors with high selectivity and potency. These inhibitors represent promising candidates for clinical development and have shown preclinical efficacy in models of disease.

The synthesis of complex molecules often requires multi-step processes that involve careful selection of reagents and reaction conditions. The use of (1-Acetyl-piperidin-3-ylamino)-acetic acid as a starting material has streamlined several synthetic routes, making it easier to access structurally diverse derivatives. This has been particularly beneficial in academic research settings where rapid access to functionalized building blocks is essential for exploring new chemical space.

The growing interest in green chemistry principles has also influenced the way these compounds are synthesized. Efforts are underway to develop more sustainable synthetic methodologies that minimize waste and reduce environmental impact. The use of catalytic processes and solvent-free reactions represents some of the innovations that have been implemented to achieve these goals.

In conclusion, (1-Acetyl-piperidin-3-ylamino)-acetic acid (CAS No. 1353974-44-3) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly those targeting kinases and other enzymes involved in disease pathways. As research continues to advance, this compound will likely play an even greater role in the discovery and development of new therapeutic agents.